2-Oxopropyl ethaneperoxoate

Specification

• CAS No.: 106544-46-1
• Molecular Formula: C5H8O4
• Molecular Weight: 132.115
• IUPAC Name: 2-oxopropyl ethaneperoxoate
• Standard InChI: InChI=1S/C5H8O4/c1-4(6)3-8-9-5(2)7/h3H2,1-2H3
• Standard InChI Key: YVQLFZXOYMUZHG-UHFFFAOYSA-N
• SMILES: CC(=O)COOC(=O)C

Introduction

Chemical Identity and Structure

2-Oxopropyl ethaneperoxoate (CAS: 106544-46-1) belongs to the family of organic peroxoesters, characterized by the presence of a peroxide bridge (-O-O-) within an ester linkage. The compound features an ethaneperoxoic acid moiety connected to a 2-oxopropyl group through an ester bond.

The molecular structure can be represented with the following general features:

• A peroxoester functional group (-C(O)-O-O-C(O)-)

• An acetyl group attached to one side of the peroxide bond

• A 2-oxopropyl (acetonyl) group on the other side

Structural Characteristics

The structure of 2-oxopropyl ethaneperoxoate contains multiple reactive functional groups:

• The peroxide linkage (-O-O-), which is relatively weak and prone to homolytic cleavage

• Carbonyl groups that can participate in various reactions

• The 2-oxopropyl moiety, which provides additional reactivity

This combination of functional groups contributes to the compound's chemical behavior and potential applications.

Physical and Chemical Properties

While comprehensive physical and chemical property data specifically for 2-oxopropyl ethaneperoxoate is limited in the literature, properties can be estimated based on structural features and related compounds.

Predicted Physical Properties

Based on its molecular structure and comparison with similar peroxoesters, 2-oxopropyl ethaneperoxoate likely exhibits the following characteristics:

Property	Expected Value/Characteristic	Basis
Physical state	Liquid at room temperature	Similar peroxoesters
Solubility	Soluble in organic solvents; limited water solubility	Structural features
Stability	Thermally unstable, sensitive to heat	Peroxide content
Reactivity	Highly reactive, potential oxidizing agent	Peroxide bond

Comparative Analysis with Related Compounds

For context, properties of structurally related compounds can provide insight into the potential characteristics of 2-oxopropyl ethaneperoxoate:

Compound	CAS Number	Molecular Formula	Molecular Weight	Melting Point	Boiling Point	Flash Point
2-Oxopropyl ethaneperoxoate	106544-46-1	-	-	-	-	-
Diacetyl peroxide (Acetyl ethaneperoxoate)	110-22-5	C₄H₆O₄	118.088	30°C	121.4°C	32.2°C
Peroxynitric acid, 2-oxopropyl ester	158475-28-6	C₃H₅NO₅	135.075	-	-	-

Diacetyl peroxide (acetyl ethaneperoxoate) shares structural similarities with 2-oxopropyl ethaneperoxoate, featuring a peroxoester linkage, albeit with simpler substituents. Its physical properties provide a reasonable baseline for estimating those of our target compound.

Synthetic Approaches and Chemical Reactivity

Reactivity Patterns

As a peroxoester, 2-oxopropyl ethaneperoxoate likely exhibits the following reactivity patterns:

• Thermal decomposition: Homolytic cleavage of the O-O bond generating radicals

• Nucleophilic reactions: At the carbonyl groups

• Oxidation reactions: Due to the peroxide functionality

• Radical-initiating capability: Particularly important in polymerization processes

The thermal decomposition pathway is especially significant as it generates free radicals that can initiate chain reactions, making such compounds valuable in polymer chemistry.

Research Directions and Knowledge Gaps

Current Research Status

Research specifically on 2-oxopropyl ethaneperoxoate appears limited, with most relevant studies focusing on related compounds. For example, studies on acetyl peroxynitrate have examined kinetic and theoretical aspects of its thermal decomposition and formation reactions, which may provide methodological approaches applicable to our compound of interest.

Knowledge Gaps and Research Opportunities

Significant knowledge gaps remain regarding 2-oxopropyl ethaneperoxoate, presenting opportunities for future research:

• Comprehensive physical and chemical property determination

• Detailed kinetic studies of decomposition mechanisms

• Exploration of catalytic effects on reactivity

• Investigation of synthesis optimization and scalability

• Assessment of potential applications in specific industrial processes

Analytical Approaches

Characterization of 2-oxopropyl ethaneperoxoate and monitoring of its reactions might employ:

• Spectroscopic methods (NMR, IR, MS)

• Thermal analysis techniques (DSC, TGA)

• Chromatographic methods for purity assessment

• Computational chemistry for property prediction and reaction mechanism elucidation

Comparative Analysis with Structural Analogs

Structurally Related Compounds

Several compounds share structural similarities with 2-oxopropyl ethaneperoxoate:

• Diacetyl peroxide (acetyl ethaneperoxoate, CAS: 110-22-5):

  • Contains the same peroxoester functionality but with simpler substituents

  • Has documented physical properties including melting point (30°C), boiling point (121.4°C), and flash point (32.2°C)

• Peroxynitric acid, 2-oxopropyl ester (CAS: 158475-28-6):

  • Shares the 2-oxopropyl group with our target compound

  • Has a molecular weight of 135.075 and formula C₃H₅NO₅

• Diethyl (2-oxopropyl)phosphonate (CAS: 1067-71-6):

  • Contains the 2-oxopropyl group in a different chemical context

  • Has documented properties including density (1.01 g/mL at 25°C)

Functional Analogs

Compounds with similar functional properties but different structures include:

• Other peroxoesters used as polymerization initiators

• Alternative radical sources used in organic synthesis

• Oxidizing agents employed in similar applications